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Compound of Interest

Compound Name: Dynasore hydrate

Cat. No.: B6590803 Get Quote

Dynasore Hydrate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of Dynasore hydrate
in solution. Below you will find frequently asked questions, troubleshooting guides, and detailed

experimental protocols to ensure the effective use of Dynasore hydrate in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid Dynasore hydrate powder?

A1: Solid Dynasore hydrate should be stored at -20°C in a desiccated environment, protected

from light.[1][2][3][4][5] For long-term stability, it is recommended to store it under an inert gas

like argon as it is sensitive to air and light.[6] Under these conditions, the solid powder is stable

for at least two to four years.[1][3]

Q2: What is the best solvent to dissolve Dynasore hydrate?

A2: Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing stock solutions

of Dynasore hydrate.[1][3][4][5][6][7][8][9][10] Dimethylformamide (DMF) can also be used.[1]

It has limited solubility in ethanol and is sparingly soluble in aqueous buffers.[1][3][7][10]

Q3: How do I prepare a stock solution of Dynasore hydrate?
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A3: To prepare a stock solution, dissolve the Dynasore hydrate powder in high-quality,

anhydrous DMSO.[1][6] It is advisable to purge the solvent with an inert gas before use.[1] For

example, to create a 15 mM stock solution, you can reconstitute 5 mg of Dynasore hydrate
powder in 1.03 mL of DMSO.[3]

Q4: How should I store Dynasore hydrate stock solutions?

A4: Stock solutions in DMSO should be stored at -20°C or -80°C.[3][6][8] To maintain potency,

it is crucial to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles.[3] When stored at -20°C, the solution should be used within one month.[3] For longer-

term storage, up to one year, -80°C is recommended.[8] Before opening, allow the frozen

aliquot to warm to room temperature to prevent moisture condensation.[6]

Q5: How stable is Dynasore hydrate in aqueous solutions or cell culture media?

A5: Dynasore hydrate is not very stable in aqueous solutions. It is recommended to prepare

fresh dilutions in your aqueous buffer or cell culture medium for immediate use.[6] Storing

aqueous solutions for more than one day is not advised.[1]

Q6: What is a typical working concentration for Dynasore hydrate in cell-based assays?

A6: The effective working concentration can vary depending on the cell type and experimental

design. However, a commonly used concentration is around 80 µM.[6][10][11] The half-

maximal inhibitory concentration (IC50) for dynamin's GTPase activity is approximately 15 µM.

[1][3][8][9]

Q7: Are there any specific considerations when using Dynasore hydrate in cell culture?

A7: Yes, Dynasore hydrate can bind to serum proteins like albumin, which can reduce its

effective concentration and activity.[6] Therefore, it is recommended to use serum-free or low-

protein media for your experiments to ensure consistent results.[6]
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Issue Possible Cause Recommended Solution

Reduced or no inhibitory effect

1. Degraded Dynasore

solution: The stock solution

may have been stored

improperly (e.g., for too long,

at the wrong temperature, or

subjected to multiple freeze-

thaw cycles). 2. Binding to

serum proteins: The presence

of serum in the culture medium

can sequester Dynasore. 3.

Incorrect working

concentration: The

concentration used may be too

low for the specific cell line or

experimental conditions.

1. Prepare a fresh stock

solution from solid powder.

Ensure proper storage of

aliquots at -20°C (for up to 1

month) or -80°C (for up to 1

year).[3][8] 2. Perform

experiments in serum-free or

low-protein media.[6] 3.

Perform a dose-response

curve to determine the optimal

concentration for your specific

experimental setup.

Precipitate formation in culture

medium

1. Low aqueous solubility:

Dynasore has poor solubility in

aqueous solutions. The final

concentration of DMSO from

the stock solution may be too

low to keep it dissolved. 2.

Incorrect dilution method:

Adding the DMSO stock

directly to a large volume of

aqueous buffer can cause

precipitation.

1. Ensure the final DMSO

concentration in your working

solution is sufficient to maintain

solubility, typically 0.2% or

higher.[6] 2. When preparing

the working solution, add the

DMSO stock to a smaller

volume of medium first and mix

well before bringing it to the

final volume. Gentle tumbling

or pipetting up and down can

aid dissolution.[6]
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Inconsistent results between

experiments

1. Variability in solution

preparation: Inconsistent

preparation of stock or working

solutions. 2. Age of the

solution: Using solutions of

different ages can lead to

variability.

1. Follow a standardized

protocol for solution

preparation. 2. Always use

freshly prepared working

solutions and ensure stock

solutions are within their

recommended storage period.

[1][6]

Quantitative Data Summary
Table 1: Solubility of Dynasore Hydrate

Solvent Solubility Source

DMSO ≥10 mg/mL [2][4][7]

DMSO ~12.5 mg/mL [1]

DMSO 30 mg/mL [3]

DMSO 32.23 mg/mL (100 mM)

DMSO 64 mg/mL [8]

DMSO 120 mg/mL [9]

DMF ~25 mg/mL [1]

Ethanol 1 mg/mL [3][7][10]

Ethanol 1.6 mg/mL [9]

Water Insoluble [4]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL [1]

Table 2: Storage Conditions and Stability of Dynasore Hydrate
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Form
Storage
Temperature

Duration
Additional
Notes

Source

Solid Powder -20°C ≥ 4 years

Desiccated,

protected from

light and air.

[1]

Solid Powder -20°C 24 months Lyophilized form. [3]

DMSO Stock

Solution
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

[3]

DMSO Stock

Solution
-80°C Up to 1 year

Aliquot to avoid

freeze-thaw

cycles.

[8]

Aqueous

Solution

Room

Temperature or

4°C

Not

recommended

for more than

one day

Prepare fresh

before use.
[1]

Experimental Protocols
Protocol 1: Preparation of Dynasore Hydrate Stock Solution in DMSO

Materials:

Dynasore hydrate powder

Anhydrous, high-purity DMSO

Inert gas (e.g., argon)

Sterile microcentrifuge tubes

Procedure:

1. Allow the container of Dynasore hydrate powder to equilibrate to room temperature

before opening.
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2. Weigh the desired amount of Dynasore hydrate powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration

(e.g., for a 200 mM stock, add the corresponding volume of DMSO).[6]

4. To aid dissolution, you can gently vortex the tube. Sonication can also be used if

necessary.[9]

5. Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge

tubes.

6. Overlay the solution with an inert gas like argon before capping tightly.[6]

7. Seal the caps with parafilm for extra security.[6]

8. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 1 year).[3][6][8]

Protocol 2: Preparation of Dynasore Hydrate Working Solution

Materials:

Dynasore hydrate DMSO stock solution

Serum-free cell culture medium or desired aqueous buffer

Procedure:

1. Retrieve a single-use aliquot of the Dynasore hydrate DMSO stock solution from the

freezer.

2. Allow the tube to warm to room temperature before opening to prevent moisture

contamination.[6]

3. Calculate the volume of the stock solution needed to achieve the desired final working

concentration in your experimental volume.

4. Add the calculated volume of the stock solution to your serum-free medium or buffer.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2796620/
https://www.targetmol.com/compound/dynasore
https://pmc.ncbi.nlm.nih.gov/articles/PMC2796620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2796620/
https://www.cellsignal.com/products/activators-inhibitors/dynasore/46240
https://pmc.ncbi.nlm.nih.gov/articles/PMC2796620/
https://www.selleckchem.com/products/dynasore.html
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2796620/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Mix gently by inverting the tube or by pipetting up and down.[6]

6. Use the freshly prepared working solution immediately for your experiment.[1][6] The final

solution will have a light yellow color.[6]

Visualizations
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Dynasore Hydrate Solution Preparation and Storage Workflow
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Troubleshooting

Store at -20°C
Desiccated, protect from light

(Stable for ≥ 4 years)

Dissolve in anhydrous DMSO
(e.g., 10-200 mM)

Equilibrate to RT

Aliquot into single-use tubes

Short-term Storage
-20°C (up to 1 month)

Long-term Storage
-80°C (up to 1 year)

Dilute aliquot in serum-free
medium/buffer to final

working concentration (e.g., 80 µM)

Thaw to RT

Degradation

Improper storage

Thaw to RT

Use Immediately Precipitation

Low aqueous solubility

Click to download full resolution via product page

Caption: Workflow for preparing and storing Dynasore hydrate solutions.
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Mechanism of Dynasore Action
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Caption: Dynasore inhibits dynamin-mediated endocytosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Dynasore hydrate CAS#: 1202867-00-2 [m.chemicalbook.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b6590803?utm_src=pdf-body-img
https://www.benchchem.com/product/b6590803?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/14062.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB62750338_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Dynasore | Cell Signaling Technology [cellsignal.com]

4. Dynasore - LKT Labs [lktlabs.com]

5. Dynasore 1202867-00-2 [sigmaaldrich.com]

6. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE
REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]

7. Dynasore 1202867-00-2 [sigmaaldrich.com]

8. selleckchem.com [selleckchem.com]

9. Dynasore | dynamin 1/2 GTPase Inhibitor | Drp1 Inhibitor | TargetMol [targetmol.com]

10. ≥97.5% (HPLC), powder, dynamin 1 and dynamin 2 GTPase activity inhibitor | Sigma-
Aldrich [sigmaaldrich.com]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Dynasore hydrate stability in solution and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6590803#dynasore-hydrate-stability-in-solution-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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